Cas no 94021-81-5 (1-Undecanol, 2-ethyl-,1-acetate)

• Product Name: 1-Undecanol, 2-ethyl-,1-acetate
• CAS No: 94021-81-5
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 805983
• PubChem ID: 3023283
• Update Time: 2025-04-19

1-Undecanol, 2-ethyl-,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Undecanol, 2-ethyl-,1-acetate
• 2-ethylundecyl acetate
• DTXSID60916678
• NS00063880
• EINECS 301-472-3
• 94021-81-5

• Inchi： 1S/C15H30O2/c1-4-6-7-8-9-10-11-12-15(5-2)13-17-14(3)16/h15H,4-13H2,1-3H3
• InChI Key： KWUPPUGMLVAFFF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CC)CCCCCCCCC

Computed Properties

• Exact Mass: 242.225
• Monoisotopic Mass: 242.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.8484 (estimate)
• Melting Point: 8.4°C (estimate)
• Boiling Point: 285.23°C (estimate)
• Flash Point: 125°C
• Refractive Index: 1.4277 (estimate)